Cas no 178880-04-1 (3-sulfamoyl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 3-sulfamoyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 178880-04-1
• MF: C₄H₅N₃O₄S
• MW: 191.165199041367
• MDL: MFCD01758049
• CID: 201643
• PubChem ID: 3075398
• Update Time: 2025-04-19

3-sulfamoyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-(aminosulfonyl)-
• 5-sulfamoyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid,3-(aminosulfonyl)-(9CI)
• 3-sulfamoyl-2H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-(aminosulfonyl)-
• 3(5)Sulfamoylpyrazole-4-carboxylic acid
• 3-(Aminosulfonyl)-1H-pyrazole-4-carboxylic acid
• DTXSID70170603
• AKOS010133680
• Z606021214
• 3-Sulfamoyl-1H-pyrazole-4-carboxylic acid
• EN300-144606
• 178880-04-1
• 3-sulfamoyl-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD01758049
• Inchi： 1S/C4H5N3O4S/c5-12(10,11)3-2(4(8)9)1-6-7-3/h1H,(H,6,7)(H,8,9)(H2,5,10,11)
• InChI Key： FTYKACFNSGUTDJ-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)O)C=NN1)(N)(=O)=O

Computed Properties

• Exact Mass: 191.00015
• Monoisotopic Mass: 191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.865
• Boiling Point: 631.1°Cat760mmHg
• Flash Point: 335.5°C
• Refractive Index: 1.646
• PSA: 126.14

3-sulfamoyl-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives